4-{2-[(4-Methoxyphenyl)methyl]pyrrolidine-1-carbonyl}-1-(prop-2-yn-1-yl)piperidine

• IUPAC Name: [2-[(4-methoxyphenyl)methyl]pyrrolidin-1-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
• InChI: InChI=1S/C21H28N2O2/c1-3-12-22-14-10-18(11-15-22)21(24)23-13-4-5-19(23)16-17-6-8-20(25-2)9-7-17/h1,6-9,18-19H,4-5,10-16H2,2H3
• InChI Key: CSOVNWCDXXVAIE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CCCN2C(=O)C3CCN(CC3)CC#C
• Molecular Formula: C21H28N2O2
• Molecular Weight: 340.5 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a versatile scaffold used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The compound also contains a methoxyphenyl group, which is a phenyl ring with a methoxy (-OCH3) substituent.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the pyrrolidine ring, the methoxyphenyl group, and the prop-2-yn-1-yl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrrolidine compounds can undergo a variety of reactions, including those involving the nitrogen in the ring or the functional groups attached to the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the pyrrolidine ring could influence its solubility and stability.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine compounds can have a variety of biological activities, and the specific activities can depend on the stereochemistry and the spatial orientation of substituents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

Future research could involve the design of new pyrrolidine compounds with different biological profiles. This could involve modifying the substituents on the pyrrolidine ring to explore different pharmacophore spaces.